Cas no 1012570-55-6 (2-pyrazinamine)

• Product Name: 2-pyrazinamine
• CAS No: 1012570-55-6
• MF: C₁₈H₁₆N₆O₈
• MW: 444.355043411255
• CID: 1128389
• PubChem ID: 118989366
• Update Time: 2025-04-20

2-pyrazinamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine
• 2-Aminopyrazine
• DB-221793
• Pyrazin-2-amine benzene-1,2,4,5-tetracarboxylate(2:1)
• Pyrazin-2-amine hemibenzene-1,2,4,5-tetracarboxylate
• 1012570-55-6
• 2-pyrazinamine

• Inchi： 1S/C10H6O8.2C4H5N3/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16;2*5-4-3-6-1-2-7-4/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18);2*1-3H,(H2,5,7)
• InChI Key： SBYQEQCTABMOOW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O)=O.N1C=CN=CC=1N.N1C=CN=CC=1N

Computed Properties

• Exact Mass: 95.048347g/mol
• Monoisotopic Mass: 95.048347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 95.1g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: -0.07 (LogP)

2-pyrazinamine Security Information

• HazardClass：IRRITANT